Cas no 628331-87-3 (1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester
• CAS No: 628331-87-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1640435
• Update Time: 2024-09-12

1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C11H18N2O2/c1-11(2,3)10-8(7-12-13-10)5-6-9(14)15-4/h7H,5-6H2,1-4H3,(H,12,13)
• InChI Key： YTZPWKVVJLJYEX-UHFFFAOYSA-N
• SMILES： N1C=C(CCC(OC)=O)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 210.13694

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±27.0 °C(Predicted)
• PSA: 54.98
• pka: 15.24±0.50(Predicted)